3-nitro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 3-nitro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C10H5F3N4O3S/c11-10(12,13)8-15-16-9(21-8)14-7(18)5-2-1-3-6(4-5)17(19)20/h1-4H,(H,14,16,18)
• InChI Key: BDOKZUVVJDIWCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=NN=C(S2)C(F)(F)F
• Molecular Formula: C10H5F3N4O3S
• Molecular Weight: 318.23 g/mol

Description

3-nitro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound belongs to the class of thiadiazole derivatives, which have been studied extensively for their various biological activities.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Derivatives: 3-nitro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide serves as a precursor in the synthesis of various thiadiazole derivatives, which have been synthesized using different methods and characterized for their structural and physical properties (Daoud, Ali, & Ahmed, 2010).

Biological and Pharmacological Studies

• Antimicrobial Activity: Some derivatives of thiadiazole, including those related to the 3-nitro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide structure, have shown promising antimicrobial activities (Salih, Salimon, & Yousif, 2011).
• Anticancer Properties: Research has also focused on the synthesis and evaluation of thiadiazole-based compounds for their potential anticancer properties, with several compounds showing significant activities against various cancer cell lines (Aliabadi, Harasami Neek, & Bahmani, 2020).

Chemical Synthesis and Material Science

• Advanced Material Synthesis: The compound has also been utilized in the synthesis of new materials, such as poly(arylene ether amide)s with trifluoromethyl pendent groups, demonstrating its versatility in material science applications (Lee & Kim, 2002).

Insecticidal Applications

• Insecticidal Activity: Derivatives of 3-nitro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide have been synthesized and evaluated for their insecticidal activity against various pests, demonstrating its potential in agricultural applications (Mohamed et al., 2020).